6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine

• Molecular Formula: C10H8Cl2N4S
• Molecular Weight: 287.17 g/mol
• IUPAC Name: 6-chloro-2-[(4-chloropyridin-2-yl)methylsulfanyl]pyrimidin-4-amine
• InChI: InChI=1S/C10H8Cl2N4S/c11-6-1-2-14-7(3-6)5-17-10-15-8(12)4-9(13)16-10/h1-4H,5H2,(H2,13,15,16)
• InChI Key: RCDBDZLYVWLHMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1Cl)CSC2=NC(=CC(=N2)Cl)N

Description

6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine is a useful research compound. Its molecular formula is C10H8Cl2N4S and its molecular weight is 287.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Amino-6-chloro-2-thio-pyrimidine (Cpd #110; 614 mg, 2.38 mmol) in ethanol (1.5 ml) is treated with 3.25 M NaOH (1.47 ml, 4.8 mmol) and the mixture is warmed to 50° C. 4-chloro-2-chloromethyl pyridine is added and the solution is stirred warm for 1 hour. The reaction mixture is cooled and concentrated in vacuo, and the resultant solid is filtered and washed with water followed by cold ethanol, mp 195° C.